2-(3,4-dimethylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H20N4O2/c1-14-3-5-17(9-15(14)2)25-12-19(24)22-11-16-4-6-18(21-10-16)23-8-7-20-13-23/h3-10,13H,11-12H2,1-2H3,(H,22,24)
• InChI Key: LFGFSIOOULSKGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NCC2=CN=C(C=C2)N3C=CN=C3)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(3,4-dimethylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide, commonly referred to as Compound A, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Compound A exerts its effects through the inhibition of a specific protein called HSP90, which is involved in the regulation of various cellular processes. By inhibiting HSP90, Compound A can disrupt the function of proteins that depend on HSP90 for stability, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Compound A has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of inflammation. Additionally, Compound A has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound A is its specificity for HSP90, which allows for targeted inhibition of specific cellular processes. Additionally, Compound A has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for drug development. However, one limitation of Compound A is its relatively low potency compared to other HSP90 inhibitors, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on Compound A, including the development of more potent derivatives, the investigation of its potential applications in other fields such as infectious diseases and autoimmune disorders, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine the safety and efficacy of Compound A in clinical trials.

Synthesis Methods

The synthesis of Compound A involves the reaction of 2-(3,4-dimethylphenoxy)acetic acid with N-(6-(chloromethyl)pyridin-3-yl)imidazole-4-carboxamide in the presence of a base. The resulting compound is then purified through recrystallization to obtain pure Compound A.

Scientific Research Applications

Compound A has been studied extensively for its potential applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, Compound A has shown promising results in inhibiting the growth and proliferation of cancer cells. In neurodegenerative diseases, Compound A has been found to have neuroprotective effects and may be useful in treating diseases such as Alzheimer's and Parkinson's. In inflammation, Compound A has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.